Cas no 955643-37-5 (N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dimethoxybenzamide)

• Product Name: N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dimethoxybenzamide
• CAS No: 955643-37-5
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 6527593
• Update Time: 2025-07-23

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dimethoxybenzamide
• Benzamide, N-[2-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-7-isoquinolinyl]-2,3-dimethoxy-

• Inchi： 1S/C22H24N2O4/c1-27-19-5-3-4-18(20(19)28-2)21(25)23-17-9-8-14-10-11-24(13-16(14)12-17)22(26)15-6-7-15/h3-5,8-9,12,15H,6-7,10-11,13H2,1-2H3,(H,23,25)
• InChI Key： MDIXHBNMIGLJRX-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(C1CC1)=O)C2)(=O)C1=CC=CC(OC)=C1OC

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 530.0±50.0 °C(Predicted)
• pka: 13.01±0.20(Predicted)

Additional information on N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dimethoxybenzamide

Introduction to N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dimethoxybenzamide (CAS No. 955643-37-5)

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dimethoxybenzamide is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmacological applications. This compound, identified by the CAS number 955643-37-5, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. The presence of a cyclopropanecarbonyl group and a tetrahydroisoquinoline moiety in its molecular framework suggests a high degree of complexity and functionality, making it a subject of intense research interest.

The compound's structure incorporates several key functional groups that contribute to its reactivity and biological profile. The cyclopropanecarbonyl group is known for its stability and ability to participate in various chemical transformations, while the tetrahydroisoquinoline scaffold is a prominent feature in many bioactive molecules, particularly those with neurological and cardiovascular effects. The dimethoxybenzamide portion further enhances the compound's potential by introducing hydrophilic characteristics that may improve solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from tetrahydroisoquinoline derivatives. These compounds have shown remarkable potential in modulating various biological pathways, including those involved in neurodegenerative diseases, pain management, and cancer therapy. The specific modification of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dimethoxybenzamide aims to leverage these properties while enhancing its pharmacokinetic profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the complex tetrahydroisoquinoline core.

Biological activity assays have revealed that N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dimethoxybenzamide exhibits promising properties in preclinical studies. Initial screenings have indicated potential efficacy in inhibiting certain enzymes associated with inflammation and oxidative stress, which are key factors in various chronic diseases. Additionally, the compound has shown favorable interactions with receptors implicated in neurotransmitter signaling pathways.

The pharmacokinetic behavior of this molecule is another area of active investigation. Studies have focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to enhance therapeutic efficacy and minimize side effects. Computational modeling techniques have been utilized to predict how the compound will behave within the biological system, providing valuable insights for further optimization.

The role of computational chemistry in the development of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dimethoxybenzamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have helped researchers understand the interactions between the compound and biological targets at an atomic level. This level of detail is crucial for designing molecules that can effectively bind to their intended receptors without off-target effects.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced properties. Furthermore, advancements in biocatalysis and green chemistry may provide sustainable methods for large-scale synthesis.

In conclusion, N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3-dimethoxybenzamide represents a significant advancement in medicinal chemistry. Its complex structure and multifaceted biological activities position it as a promising candidate for future drug development. As research continues to uncover new insights into its mechanisms of action and pharmacological properties.